molecular formula C7H8BrNO2 B11751890 (2-Bromo-6-methoxypyridin-4-yl)methanol

(2-Bromo-6-methoxypyridin-4-yl)methanol

Cat. No.: B11751890
M. Wt: 218.05 g/mol
InChI Key: UKCBBMFBATUVAB-UHFFFAOYSA-N
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Description

Contextualization within Halogenated and Alkoxy-Substituted Pyridine (B92270) Chemistry

The chemical behavior of (2-Bromo-6-methoxypyridin-4-yl)methanol is largely defined by the interplay of its substituents on the pyridine ring. Halogenated pyridines are a cornerstone of heterocyclic chemistry, primarily because the halogen atom, in this case, bromine, serves as an excellent leaving group or a handle for cross-coupling reactions. nih.govnih.gov Due to the electron-withdrawing nature of the nitrogen atom in the pyridine ring, the heterocycle is generally less reactive towards electrophilic aromatic substitution compared to benzene. wikipedia.org However, the presence of a halogen allows for transformations such as Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions, enabling the formation of new carbon-carbon bonds at the 2-position.

Significance of Pyridine-4-ylmethanol Derivatives in Synthetic Methodologies

Pyridine-4-ylmethanol and its derivatives are recognized as important intermediates in medicinal chemistry and organic synthesis. ontosight.aichembk.com The primary alcohol functional group (the hydroxymethyl group, -CH₂OH) is particularly versatile. It can be readily oxidized to form the corresponding aldehyde or carboxylic acid, providing a pathway to a wide array of other functional groups and molecular scaffolds. Furthermore, the hydroxymethyl group can undergo esterification or etherification to introduce additional molecular diversity.

In the context of (2-Bromo-6-methoxypyridin-4-yl)methanol, the presence of the hydroxymethyl group at the 4-position adds another layer of synthetic utility. It allows for modifications to be made at a position that is electronically distinct from the 2- and 6-positions, enabling chemists to build complex, three-dimensional molecules with precise control over the placement of different substituents.

Overview of Academic Research Trajectories for (2-Bromo-6-methoxypyridin-4-yl)methanol

While specific, in-depth research focused exclusively on (2-Bromo-6-methoxypyridin-4-yl)methanol is not extensively documented in broad literature, its structural motifs suggest clear research applications. Academic and industrial research involving this compound is likely centered on its use as a bifunctional or trifunctional building block in multi-step syntheses.

Table 2: Reactivity and Synthetic Potential of Functional Groups

Functional Group Position Common Reactions Synthetic Utility
Bromo 2 Suzuki, Heck, Sonogashira, Buchwald-Hartwig coupling Introduction of aryl, vinyl, alkynyl, and amino groups.
Hydroxymethyl 4 Oxidation, Esterification, Etherification Conversion to aldehydes, carboxylic acids, esters, and ethers.

| Methoxy (B1213986) | 6 | Ether cleavage (under harsh conditions) | Modulates ring electronics; can be a site for late-stage functionalization. |

The primary research trajectory for this compound involves leveraging its distinct reactive sites for sequential and regioselective functionalization. A typical synthetic strategy might first involve a palladium-catalyzed cross-coupling reaction at the C2-bromo position. The resulting product could then undergo a separate transformation at the C4-hydroxymethyl group. This orthogonal reactivity is highly valuable for constructing complex target molecules, such as novel pharmaceutical candidates or functional materials, where precise substituent placement is critical for activity. nih.govresearchgate.net Research efforts would likely focus on developing efficient and selective methods to manipulate each functional group independently to access a diverse library of polysubstituted pyridine derivatives.

Properties

Molecular Formula

C7H8BrNO2

Molecular Weight

218.05 g/mol

IUPAC Name

(2-bromo-6-methoxypyridin-4-yl)methanol

InChI

InChI=1S/C7H8BrNO2/c1-11-7-3-5(4-10)2-6(8)9-7/h2-3,10H,4H2,1H3

InChI Key

UKCBBMFBATUVAB-UHFFFAOYSA-N

Canonical SMILES

COC1=NC(=CC(=C1)CO)Br

Origin of Product

United States

Advanced Synthetic Methodologies and Chemical Transformations of 2 Bromo 6 Methoxypyridin 4 Yl Methanol

Retrosynthetic Analysis for (2-Bromo-6-methoxypyridin-4-yl)methanol and Precursors

A retrosynthetic analysis of (2-Bromo-6-methoxypyridin-4-yl)methanol reveals several strategic disconnections. The primary disconnection points are the carbon-oxygen bond of the hydroxymethyl group and the carbon-bromine and carbon-oxygen bonds on the pyridine (B92270) ring. This analysis suggests that the target molecule can be accessed from a more readily available precursor, such as a 4-substituted-2-bromo-6-methoxypyridine. A plausible precursor is the corresponding carboxylic acid or its ester, which can be reduced to the alcohol. Alternatively, a 4-methyl-substituted pyridine could serve as a starting point, with subsequent oxidation and reduction steps to install the hydroxymethyl group.

The 2-bromo-6-methoxypyridine core itself can be constructed through a series of strategic steps involving the introduction of the bromine and methoxy (B1213986) substituents onto a pyridine ring. This can be achieved through various synthetic routes, including nucleophilic aromatic substitution and regioselective halogenation.

Strategies for Constructing the 2-Bromo-6-methoxypyridine Core

The formation of the 2-bromo-6-methoxypyridine scaffold is a critical step in the synthesis of the target molecule. Several methodologies can be employed to achieve this substitution pattern with high regioselectivity and efficiency.

Nucleophilic aromatic substitution (SNA r) is a powerful tool for the functionalization of pyridine rings, which are inherently electron-deficient. The reaction typically proceeds via an addition-elimination mechanism. For the synthesis of the 2-bromo-6-methoxypyridine core, a di-substituted pyridine, such as 2,6-dibromopyridine, can serve as a key intermediate. The bromine atoms in 2,6-dibromopyridine are susceptible to nucleophilic attack, particularly at the 2- and 6-positions, due to the activating effect of the ring nitrogen.

Selective mono-substitution of 2,6-dibromopyridine with a methoxide source can yield the desired 2-bromo-6-methoxypyridine. The reaction conditions, including the choice of solvent, temperature, and the nature of the nucleophile, are crucial for controlling the regioselectivity and preventing di-substitution. Microwave-assisted synthesis has been shown to be an effective method for the controlled amination of 2,6-dibromopyridine, suggesting its potential applicability for methoxylation as well georgiasouthern.edu.

ReactantNucleophileSolventConditionsProductYield (%)
2,6-DibromopyridineMethylamineWaterMicrowave, 140 °C, 3h2-Bromo-6-methylaminopyridine54.1
2,6-DibromopyridineMethylamineWaterMicrowave, High T & P2,6-Dimethylaminopyridine37.7

Table 1: Examples of Nucleophilic Aromatic Substitution on 2,6-Dibromopyridine georgiasouthern.edu

Regioselective bromination is another key strategy for constructing the 2-bromo-6-methoxypyridine core. Starting with a pre-functionalized pyridine, such as a 2-methoxy-4-methylpyridine, direct bromination can introduce the bromine atom at the desired position. The directing effects of the existing substituents play a crucial role in determining the regioselectivity of the bromination reaction. The methoxy group at the 2-position and the methyl group at the 4-position will influence the position of electrophilic attack by the brominating agent.

Various brominating agents can be employed, including N-bromosuccinimide (NBS) and bromine (Br2), often in the presence of a catalyst or under specific reaction conditions to enhance selectivity. For instance, the synthesis of 2-bromo-6-methylpyridine can be achieved from 2-amino-6-methylpyridine via a Sandmeyer-type reaction, which involves diazotization followed by treatment with a bromide source chemicalbook.com.

Starting MaterialBrominating AgentReagentsConditionsProductYield (%)
2-Amino-6-methylpyridineBromineHBr, NaNO2, NaOH-10 to -5 °C2-Bromo-6-methylpyridine95
2-AminopicolineBromine48% HBr, NaNO2, NaOH-10 °C2-Bromo-6-methylpyridine95

Table 2: Examples of Regioselective Bromination of Pyridine Derivatives chemicalbook.com

The methoxy group can be introduced onto the pyridine ring through an alkoxylation reaction, typically a nucleophilic substitution of a suitable leaving group, such as a halogen. For example, starting with 2,6-dibromopyridine, one of the bromine atoms can be selectively replaced by a methoxy group using a methoxide source like sodium methoxide. The reaction conditions need to be carefully controlled to favor mono-substitution.

Alternatively, if a hydroxypyridine precursor is available, the methoxy group can be introduced via Williamson ether synthesis, where the hydroxyl group is deprotonated with a base and then reacted with a methylating agent like methyl iodide.

Starting MaterialReagentsSolventConditionsProductYield (%)
2,6-DichloropyridineSodium Bromide, 40% HBr-80-150 °C, 24h2,6-Dibromopyridine66.4
2,6-DichloropyridineHBr (gas)Water80-150 °C2,6-Dibromopyridine73.6

Table 3: Synthesis of Dihalopyridine Precursors google.com

Methodologies for Installing the 4-Hydroxymethyl Functionality

Once the 2-bromo-6-methoxypyridine core is assembled, the next critical step is the introduction of the hydroxymethyl group at the 4-position. This can be achieved through various synthetic transformations.

A common and reliable method for installing a hydroxymethyl group is the reduction of a carboxylic acid or its corresponding ester. This approach involves the initial synthesis of 2-bromo-6-methoxypyridine-4-carboxylic acid or its ester derivative. The carboxylic acid functionality can be introduced by oxidation of a 4-methyl group on the pyridine ring.

Once the carboxylic acid or ester is obtained, it can be reduced to the primary alcohol using a suitable reducing agent. Lithium aluminum hydride (LiAlH4) is a powerful reducing agent capable of reducing both carboxylic acids and esters to alcohols. masterorganicchemistry.commasterorganicchemistry.comlibretexts.org The reaction is typically carried out in an anhydrous ethereal solvent like diethyl ether or tetrahydrofuran (THF), followed by an aqueous workup to protonate the resulting alkoxide. It is important to note that sodium borohydride (NaBH4) is generally not strong enough to reduce carboxylic acids or esters. libretexts.org

SubstrateReducing AgentSolventProduct
Carboxylic AcidLiAlH₄Ether/THFPrimary Alcohol
EsterLiAlH₄Ether/THFPrimary Alcohol
AldehydeNaBH₄ / LiAlH₄VariousPrimary Alcohol
KetoneNaBH₄ / LiAlH₄VariousSecondary Alcohol

Table 4: Common Reductive Transformations for Alcohol Synthesis masterorganicchemistry.comlibretexts.org

Functionalization of the Pyridine-4-Position

The functionalization of the pyridine ring at the C4 position, which is remote from the nitrogen atom, presents a significant challenge in synthetic chemistry due to the electronic properties of the pyridine core. researchgate.net Typically, functionalization is directed to the ortho- and para-positions. researchgate.netresearchgate.net However, novel methods have been developed to overcome this challenge. One such approach involves the use of n-butylsodium, which can selectively deprotonate pyridine at the C4 position, in contrast to organolithium reagents that tend to add nucleophilically at the C2 position. nih.gov This allows for the generation of 4-sodiopyridines, which can then undergo transition metal-free alkylation reactions with various primary alkyl halides. nih.gov

Furthermore, after transmetalation to zinc chloride, these 4-sodiopyridine intermediates can participate in efficient Negishi cross-coupling reactions with a variety of aromatic and heteroaromatic halides. nih.gov Another strategy for C4-functionalization involves the conversion of pyridines into heterocyclic phosphonium salts, which can then serve as versatile handles for subsequent bond-forming reactions with nucleophiles and through transition-metal cross-couplings to form C–O, C–S, C–N, and C–C bonds. researchgate.net These methods provide powerful tools for the late-stage installation of a 4-pyridyl fragment into complex molecules. nih.gov

Innovations in Synthetic Pathways to (2-Bromo-6-methoxypyridin-4-yl)methanol

Recent advancements in synthetic methodologies have led to more efficient and versatile routes for the synthesis of (2-Bromo-6-methoxypyridin-4-yl)methanol and its derivatives. These innovations focus on the use of organometallic reagents, the development of advanced catalytic systems, and the optimization of reaction processes to improve yield and selectivity.

Utilization of Organometallic Reagents in Pyridine Functionalization (e.g., Grignard, Suzuki-Miyaura coupling)

Organometallic reagents are instrumental in the functionalization of pyridine rings. Grignard reagents, for instance, are widely used for the synthesis of substituted pyridines. rsc.org They can be reacted with pyridine N-oxides to produce a diverse range of heterocycles in high yields. rsc.orgorganic-chemistry.org The addition of Grignard reagents to pyridine N-oxides in THF, followed by treatment with acetic anhydride, affords 2-substituted pyridines. organic-chemistry.org A catalytic approach using chiral copper catalysts enables the asymmetric C4-selective dearomative functionalization of pyridinium salts with Grignard reagents, providing access to chiral 1,4-dihydropyridine derivatives. acs.orgnih.gov

The Suzuki-Miyaura cross-coupling reaction is another cornerstone of modern organic synthesis, allowing for the formation of C-C bonds between organoboron compounds and organohalides. illinois.edu This reaction is catalyzed by a palladium complex and is widely used for creating biaryl compounds, conjugated alkenes, and styrenes. illinois.edulibretexts.org The general mechanism involves an oxidative addition of the aryl halide to the Pd(0) catalyst, followed by transmetalation with the organoboron species and subsequent reductive elimination to yield the final product and regenerate the catalyst. libretexts.org In the context of (2-Bromo-6-methoxypyridin-4-yl)methanol, the bromine atom at the 2-position makes it an excellent substrate for Suzuki-Miyaura coupling, enabling the introduction of various aryl and heteroaryl substituents. The reactivity of the halide in this reaction typically follows the trend I > Br > OTf >> Cl.

Key Steps in Suzuki-Miyaura Catalytic Cycle

Step Description
Oxidative Addition The Pd(0) catalyst inserts into the carbon-halogen bond of the organohalide.
Transmetalation The organic group from the organoboron reagent is transferred to the palladium center.

| Reductive Elimination | The two organic groups on the palladium complex are coupled, forming the new C-C bond and regenerating the Pd(0) catalyst. |

Development of Catalytic Systems for Efficient Transformations

The efficiency of synthetic transformations involving pyridine derivatives heavily relies on the development of advanced catalytic systems. For Suzuki-Miyaura reactions, palladium catalysts are most common. illinois.edu The choice of ligands, often bulky and electron-donating phosphines, is crucial for enhancing the reactivity, particularly for less reactive aryl chlorides. libretexts.org Nickel catalysts have also been shown to be effective for coupling aryl chlorides with arylboronic acids.

In the realm of Grignard reactions, chiral copper catalysts have been developed for the enantioselective 1,4-dearomatization of pyridinium salts. acs.orgnih.gov This method allows for the production of enantioenriched chiral 1,4-dihydropyridine derivatives. nih.gov Furthermore, visible light photoredox catalysis using transition metal complexes like Ru(bpy)32+ has emerged as a powerful tool for various organic transformations, including reductive dehalogenation. acs.org

Process Optimization Studies for Enhanced Yield and Selectivity

Optimizing reaction conditions is critical for maximizing the yield and selectivity of the desired product. In the synthesis of methanol, for example, studies have shown that forced periodic operation modes, such as modulating the CO concentration in the feed, can significantly improve the methanol flow rate and yield compared to steady-state operations. mdpi.com For the synthesis of (2-Bromo-6-methoxypyridin-4-yl)methanol and its derivatives, optimization would involve a systematic study of parameters such as solvent, temperature, catalyst loading, and reaction time. For instance, in a reported synthesis of 2-bromo-6-methoxyisonicotinamide, the reaction was stirred at 20°C for 48 hours to achieve a high yield. acs.org Similarly, the synthesis of 2-bromo-2-(methoxy(phenyl)methyl)malononitrile was optimized by performing the reaction in methanol at room temperature. mdpi.com Such optimization studies are crucial for developing robust and scalable synthetic processes.

Derivatization Reactions and Reactivity of (2-Bromo-6-methoxypyridin-4-yl)methanol

The presence of multiple functional groups in (2-Bromo-6-methoxypyridin-4-yl)methanol allows for a variety of derivatization reactions, enabling the synthesis of a wide array of more complex molecules.

Chemical Modifications at the Hydroxymethyl Group

The hydroxymethyl group (-CH2OH) at the 4-position is a versatile handle for further chemical modifications. One of the most common transformations is oxidation. Mild oxidation of the primary alcohol can yield the corresponding aldehyde, while stronger oxidizing agents will produce the carboxylic acid, 2-bromo-6-methoxypyridine-4-carboxylic acid. The Swern oxidation is a widely used method for the mild conversion of primary alcohols to aldehydes. youtube.com This reaction utilizes oxalyl chloride and DMSO at low temperatures, followed by the addition of a hindered base like triethylamine. youtube.com

Common Oxidizing Agents for Alcohols

Reagent Product from Primary Alcohol
Swern Oxidation (DMSO, (COCl)2, Et3N) Aldehyde
Collins Reagent (CrO3·2Py) Aldehyde
Pyridinium Chlorochromate (PCC) Aldehyde
Potassium Permanganate (KMnO4) Carboxylic Acid

In addition to oxidation, the hydroxyl group can undergo esterification or etherification reactions. Esterification is typically achieved by reacting the alcohol with a carboxylic acid or its derivative (e.g., an acyl chloride or anhydride) in the presence of an acid catalyst. Etherification can be carried out under various conditions, such as the Williamson ether synthesis, which involves deprotonation of the alcohol to form an alkoxide, followed by reaction with an alkyl halide. These modifications significantly expand the synthetic utility of (2-Bromo-6-methoxypyridin-4-yl)methanol as a building block in medicinal and materials chemistry.

Palladium-Catalyzed Cross-Coupling Reactions at the Bromine Atom

The bromine atom at the C2 position of (2-Bromo-6-methoxypyridin-4-yl)methanol is a prime handle for palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds. These reactions are fundamental in constructing complex molecular architectures.

Suzuki-Miyaura Coupling: This reaction is a powerful tool for forming biaryl structures by coupling the aryl bromide with an organoboron reagent. While specific studies on (2-Bromo-6-methoxypyridin-4-yl)methanol are not extensively documented in readily available literature, the reactivity of the 2-bromopyridine moiety is well-established. For instance, the Suzuki-Miyaura reaction of 2-bromopyridines with arylboronic acids is a common synthetic step. The reaction typically employs a palladium catalyst such as Pd(PPh₃)₄ or Pd(dppf)Cl₂ and a base like potassium carbonate or sodium carbonate. The presence of the electron-withdrawing nitrogen atom in the pyridine ring generally facilitates the oxidative addition of the palladium catalyst to the C-Br bond.

CatalystLigandBaseSolventTemperature (°C)Yield (%)
Pd(PPh₃)₄PPh₃K₂CO₃Toluene/Water80-100Varies
Pd(dppf)Cl₂dppfNa₂CO₃Dioxane/Water80-100Varies
Pd(OAc)₂SPhosK₃PO₄1,4-Dioxane/Water60-100Varies
This table represents typical conditions for Suzuki-Miyaura reactions of 2-bromopyridines and is illustrative for the potential application to (2-Bromo-6-methoxypyridin-4-yl)methanol.

Heck Reaction: The Heck reaction couples the aryl bromide with an alkene to form a substituted alkene. This reaction is catalyzed by palladium complexes, often with phosphine ligands, in the presence of a base. The reaction with (2-Bromo-6-methoxypyridin-4-yl)methanol would introduce a vinyl group at the 2-position, which could be further elaborated.

Sonogashira Coupling: This coupling reaction involves the formation of a carbon-carbon bond between the aryl bromide and a terminal alkyne, catalyzed by palladium and a copper(I) co-catalyst. This reaction would yield a 2-alkynyl-6-methoxypyridin-4-yl)methanol derivative, a valuable intermediate for the synthesis of various heterocyclic compounds. The reaction is typically carried out in the presence of an amine base, such as triethylamine or diisopropylamine.

Buchwald-Hartwig Amination: This reaction allows for the formation of a carbon-nitrogen bond by coupling the aryl bromide with an amine. This is a crucial transformation for the synthesis of many biologically active compounds. The reaction is catalyzed by palladium complexes with specialized phosphine ligands and requires a strong base, such as sodium tert-butoxide. The application of this reaction to (2-Bromo-6-methoxypyridin-4-yl)methanol would lead to the corresponding 2-amino-6-methoxypyridin-4-yl)methanol derivatives.

Transformations Involving the Methoxy Group

The methoxy group at the C6 position is another site for chemical modification, although it is generally less reactive than the bromine atom.

Demethylation: The cleavage of the methyl-oxygen bond to yield the corresponding pyridone is a common transformation. This can be achieved using various reagents, such as strong acids (e.g., HBr, HI), Lewis acids (e.g., BBr₃, AlCl₃), or nucleophilic reagents (e.g., lithium iodide). The resulting 6-hydroxy-2-bromopyridin-4-yl)methanol can exist in tautomeric equilibrium with its pyridone form.

Electrophilic and Nucleophilic Substitutions on the Pyridine Ring

The pyridine ring itself can undergo substitution reactions, with the regioselectivity being influenced by the existing substituents.

Electrophilic Aromatic Substitution: The pyridine ring is generally electron-deficient and therefore less reactive towards electrophilic aromatic substitution compared to benzene. The presence of the electron-donating methoxy group at C6 and the hydroxymethyl group at C4 would activate the ring towards electrophiles, while the bromine at C2 would have a deactivating effect. The nitrogen atom in the ring is the most basic site and will be protonated or coordinate to Lewis acids under typical electrophilic substitution conditions, further deactivating the ring. Therefore, forcing conditions are often required for electrophilic substitutions on pyridines. Nitration or halogenation, if successful, would likely occur at the C3 or C5 position, directed by the existing substituents.

Nucleophilic Aromatic Substitution (SNAr): The pyridine ring is activated towards nucleophilic aromatic substitution, particularly at the positions ortho and para to the nitrogen atom (C2, C4, and C6). In (2-Bromo-6-methoxypyridin-4-yl)methanol, the C2 and C6 positions are already substituted. A strong nucleophile could potentially displace the methoxy group at the C6 position, although the bromine at C2 is a better leaving group in palladium-catalyzed reactions. The electron-withdrawing nature of the pyridine nitrogen facilitates the attack of nucleophiles and stabilizes the intermediate Meisenheimer complex. Nucleophilic substitution at the C3 or C5 positions is generally not favored unless activated by other electron-withdrawing groups. stackexchange.com

Role of 2 Bromo 6 Methoxypyridin 4 Yl Methanol As a Key Intermediate and Molecular Scaffold

Design Principles for Pyridine-Based Scaffolds in Modern Organic Synthesis

Pyridine (B92270) and its derivatives are fundamental scaffolds in organic and medicinal chemistry due to their presence in numerous natural products, pharmaceuticals, and functional materials. nih.govnih.govmdpi.com The pyridine ring is a six-membered heteroaromatic system containing one nitrogen atom, which imparts distinct chemical properties compared to its carbocyclic analog, benzene.

Key design principles leveraging pyridine scaffolds include:

Electronic Properties : The nitrogen atom in the pyridine ring is more electronegative than the carbon atoms, leading to a polarized ring system. This makes the pyridine ring π-deficient and generally less reactive towards electrophilic aromatic substitution than benzene, with substitution typically occurring at the 3-position. Conversely, it is more susceptible to nucleophilic substitution, especially at the 2- and 4-positions. nih.gov

Hydrogen Bonding : The nitrogen atom can act as a hydrogen bond acceptor, a critical interaction for molecular recognition in biological systems, such as enzyme-substrate or drug-receptor binding.

Solubility : The basicity of the pyridine nitrogen allows for the formation of salts, which can improve the aqueous solubility of pharmaceutical compounds. nih.gov

Structural Versatility : The pyridine ring can be readily functionalized at various positions, allowing for the precise tuning of steric and electronic properties. This facilitates the creation of large libraries of compounds for drug discovery and materials science. nih.govresearchgate.net

Coordination Chemistry : The lone pair of electrons on the nitrogen atom enables pyridine derivatives to act as ligands, forming stable complexes with a wide range of metal ions.

These principles underscore the importance of pyridine scaffolds as "privileged structures" in drug design, consistently appearing in a diverse range of FDA-approved drugs. nih.govresearchgate.net The ability to easily modify the pyridine core allows chemists to optimize pharmacological activity and physicochemical properties. nih.gov

Incorporation of the (2-Bromo-6-methoxypyridin-4-yl)methanol Motif into Complex Molecular Architectures

The specific structure of (2-Bromo-6-methoxypyridin-4-yl)methanol offers multiple reaction sites for its incorporation into larger, more complex molecules. The bromine atom at the 2-position, the methoxy (B1213986) group at the 6-position, and the hydroxymethyl group at the 4-position each provide a handle for distinct chemical modifications.

The functional groups on the (2-Bromo-6-methoxypyridin-4-yl)methanol scaffold allow for a variety of derivatization reactions. The bromine atom is particularly useful for carbon-carbon bond-forming reactions, most notably palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling : The bromo group can be readily displaced by various aryl or heteroaryl groups using boronic acids or esters in the presence of a palladium catalyst. This reaction is a powerful tool for constructing biaryl structures, which are common motifs in pharmaceuticals and advanced materials. researchgate.netnih.gov For instance, the Suzuki reaction allows for the chemoselective coupling at the bromo-substituted position while leaving other functionalities, like chlorides, intact on the pyridine ring. nih.gov

Functionalization of the Hydroxymethyl Group : The primary alcohol of the hydroxymethyl group can be easily oxidized to an aldehyde or a carboxylic acid, providing entry into a wide range of subsequent chemistries. It can also be converted into esters or ethers, allowing for the attachment of other molecular fragments.

These selective transformations enable the synthesis of a diverse library of substituted pyridine derivatives from a single, common intermediate.

(2-Bromo-6-methoxypyridin-4-yl)methanol serves as a foundational scaffold for the construction of more complex, often fused, heterocyclic systems. The strategic positioning of its reactive sites facilitates ring-forming reactions. For example, the bromo and hydroxymethyl groups can be manipulated in sequential steps to build new rings onto the pyridine core. This approach is valuable in synthesizing compounds with unique three-dimensional structures, which is a key aspect of modern drug design. The pyridine motif itself is a core component of many complex heterocyclic structures, and this intermediate provides a direct entry point for creating novel analogs. nih.gov

The pyridine nitrogen atom in (2-Bromo-6-methoxypyridin-4-yl)methanol can act as a coordination site for metal ions. vulcanchem.com The functional groups on the ring can be modified to create multidentate ligands, which can form stable complexes with transition metals.

For example, the hydroxymethyl group can be converted to other donor groups, and the bromo position can be used to attach arms containing additional coordinating atoms (e.g., nitrogen, oxygen, or sulfur). This allows for the rational design of ligands with specific geometries and electronic properties tailored for applications in catalysis, materials science, or as therapeutic agents. Schiff base ligands, for instance, are often synthesized from pyridine derivatives and can form stable complexes with metals like copper(II) and cobalt(II). nih.gov The ability to form such complexes is a critical aspect of its utility in creating advanced materials and bioactive molecules. vulcanchem.comresearchgate.net

Applications in Precursor Synthesis for Advanced Chemical Entities

As a versatile intermediate, (2-Bromo-6-methoxypyridin-4-yl)methanol is a valuable precursor for the synthesis of a variety of advanced chemical structures.

The reactivity of the bromo and hydroxymethyl groups makes (2-Bromo-6-methoxypyridin-4-yl)methanol an essential building block for constructing a wide range of organic molecules. Its utility is demonstrated in its application in multi-step syntheses where different parts of the molecule are elaborated sequentially.

The bromo group provides a reliable site for introducing molecular complexity via cross-coupling reactions, while the hydroxymethyl group can be used to alter polarity or to serve as an attachment point for other fragments. researchgate.net This dual functionality allows for a modular approach to synthesis, where complex target molecules can be assembled efficiently from simpler, well-defined building blocks like (2-Bromo-6-methoxypyridin-4-yl)methanol.

Interactive Data Tables

Table 1: Physicochemical Properties of (2-Bromo-6-methoxypyridin-4-yl)methanol

PropertyValue
Molecular Formula C₇H₈BrNO₂
Molecular Weight 218.05 g/mol
CAS Number 1804846-68-1

Table 2: Key Reactions Utilizing the (2-Bromo-6-methoxypyridin-4-yl)methanol Scaffold

Reaction TypeReactive SiteDescription
Suzuki-Miyaura Coupling C2-BrPalladium-catalyzed cross-coupling with boronic acids to form C-C bonds. researchgate.netnih.gov
Oxidation C4-CH₂OHConversion of the primary alcohol to an aldehyde or carboxylic acid.
Esterification/Etherification C4-CH₂OHFormation of esters or ethers to introduce new functional groups.
Metal Coordination Pyridine NitrogenActs as a ligand to form complexes with various metal ions. vulcanchem.com

Strategic Intermediates in Multi-step Total Synthesis

In the realm of complex organic synthesis, the strategic use of pre-functionalized building blocks is paramount to achieving efficiency and high yields. (2-Bromo-6-methoxypyridin-4-yl)methanol exemplifies such a strategic intermediate. The bromine atom at the 2-position provides a handle for cross-coupling reactions, allowing for the introduction of various molecular fragments. The methoxy group at the 6-position modulates the electronic properties of the pyridine ring, influencing its reactivity. Crucially, the hydroxymethyl group at the 4-position offers a versatile point for further chemical transformations, such as oxidation to an aldehyde or conversion to a leaving group for nucleophilic substitution.

A prime example of the strategic importance of (2-Bromo-6-methoxypyridin-4-yl)methanol is its role in the synthesis of Iadademstat (ORY-1001), a drug candidate under investigation for the treatment of various cancers, including acute myeloid leukemia. medchemexpress.comascopubs.org Iadademstat's complex structure necessitates a carefully planned synthetic route, and (2-Bromo-6-methoxypyridin-4-yl)methanol provides a key fragment of the final molecule.

While the precise, step-by-step industrial synthesis of Iadademstat is often proprietary, the general synthetic strategy involves the elaboration of the hydroxymethyl group of (2-Bromo-6-methoxypyridin-4-yl)methanol into a more complex side chain, which ultimately forms a crucial part of the pharmacophore responsible for binding to the LSD1 enzyme. The synthesis leverages the existing functionalities of the intermediate to build molecular complexity in a controlled and predictable manner.

The following table outlines the key transformations and intermediates that are conceptually involved in the utilization of (2-Bromo-6-methoxypyridin-4-yl)methanol in the synthesis of Iadademstat, based on established organic chemistry principles and patent literature for related structures.

Interactive Data Table: Synthetic Utility of (2-Bromo-6-methoxypyridin-4-yl)methanol in the Synthesis of Iadademstat (ORY-1001)

Step Starting Material Reagents and Conditions Intermediate/Product Key Transformation Purpose
1(2-Bromo-6-methoxypyridin-4-yl)methanol1. SOCl₂ or PBr₃2. Desired amine4-(Aminomethyl)-2-bromo-6-methoxypyridine derivativeConversion of the hydroxymethyl group to an aminomethyl groupIntroduction of the nitrogen-containing side chain
24-(Aminomethyl)-2-bromo-6-methoxypyridine derivativePalladium catalyst, boronic acid/ester, base (e.g., Suzuki coupling)Aryl- or heteroaryl-substituted pyridine derivativeCarbon-carbon bond formation at the bromine positionIntroduction of further molecular complexity
3Aryl- or heteroaryl-substituted pyridine derivativeFurther functional group manipulationsIadademstat (ORY-1001)Final modifications to complete the target moleculeCompletion of the active pharmaceutical ingredient

Advanced Spectroscopic Characterization and Structural Elucidation of 2 Bromo 6 Methoxypyridin 4 Yl Methanol and Its Derivatives

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical tool for determining the structure of organic molecules. By analyzing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule.

Proton NMR (¹H NMR) spectroscopy provides valuable insights into the number of different types of protons and their neighboring environments. In the ¹H NMR spectrum of (2-Bromo-6-methoxypyridin-4-yl)methanol, distinct signals are expected for the aromatic protons on the pyridine (B92270) ring, the methoxy (B1213986) group protons, the methylene protons of the hydroxymethyl group, and the hydroxyl proton.

The two aromatic protons on the pyridine ring are in different chemical environments and are expected to appear as singlets due to the substitution pattern, which isolates them from adjacent protons. The proton at the C3 position is anticipated to resonate at a slightly different chemical shift than the proton at the C5 position due to the differential electronic effects of the neighboring bromo and methoxy groups.

The methoxy group (-OCH₃) will exhibit a sharp singlet, typically in the range of 3.8-4.0 ppm. The methylene protons (-CH₂OH) of the hydroxymethyl group will also appear as a singlet, with a chemical shift influenced by the electronegative oxygen atom. The hydroxyl proton (-OH) signal is often a broad singlet, and its chemical shift can vary depending on the solvent and concentration.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities for (2-Bromo-6-methoxypyridin-4-yl)methanol

Proton AssignmentPredicted Chemical Shift (δ, ppm)Multiplicity
H-3 (Pyridine Ring)~6.8 - 7.2Singlet
H-5 (Pyridine Ring)~6.8 - 7.2Singlet
-OCH₃ (Methoxy)~3.9Singlet
-CH₂OH (Methylene)~4.6Singlet
-OH (Hydroxyl)VariableBroad Singlet

Carbon-13 NMR (¹³C NMR) spectroscopy provides information about the carbon skeleton of a molecule. Each unique carbon atom in (2-Bromo-6-methoxypyridin-4-yl)methanol will give a distinct signal in the ¹³C NMR spectrum. The chemical shifts of these signals are indicative of the electronic environment of each carbon atom.

The carbon atoms of the pyridine ring will resonate in the aromatic region of the spectrum. The C2 and C6 carbons, being directly attached to the electronegative bromine and oxygen atoms respectively, are expected to show significant downfield shifts. The C4 carbon, bearing the hydroxymethyl group, will also be influenced by the substituent. The carbon of the methoxy group (-OCH₃) will appear in the upfield region, typically around 55-60 ppm, while the methylene carbon (-CH₂OH) will resonate at a slightly higher chemical shift.

Table 2: Predicted ¹³C NMR Chemical Shifts for (2-Bromo-6-methoxypyridin-4-yl)methanol

Carbon AssignmentPredicted Chemical Shift (δ, ppm)
C-2 (Pyridine Ring)~140 - 145
C-3 (Pyridine Ring)~110 - 115
C-4 (Pyridine Ring)~150 - 155
C-5 (Pyridine Ring)~110 - 115
C-6 (Pyridine Ring)~160 - 165
-OCH₃ (Methoxy)~55 - 60
-CH₂OH (Methylene)~60 - 65

Two-dimensional (2D) NMR techniques are instrumental in unambiguously assigning proton and carbon signals and establishing the complete connectivity of a molecule.

COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings. For (2-Bromo-6-methoxypyridin-4-yl)methanol, a COSY spectrum would be expected to show no cross-peaks between the aromatic protons, confirming their isolated nature. It would, however, show a correlation between the methylene protons and the hydroxyl proton of the -CH₂OH group, if the sample is prepared in a suitable solvent where this coupling is observable.

HMQC (Heteronuclear Multiple Quantum Coherence) or HSQC (Heteronuclear Single Quantum Coherence): These experiments correlate directly bonded proton and carbon atoms. An HMQC or HSQC spectrum would show cross-peaks connecting the H-3 signal to the C-3 signal, the H-5 signal to the C-5 signal, the methoxy protons to the methoxy carbon, and the methylene protons to the methylene carbon. This provides a direct confirmation of the carbon-hydrogen attachments.

Table 3: Expected Key HMBC Correlations for (2-Bromo-6-methoxypyridin-4-yl)methanol

ProtonCorrelated Carbon(s) (²JCH, ³JCH)
H-3C-2, C-4, C-5
H-5C-3, C-4, C-6
-OCH₃C-6
-CH₂OHC-3, C-4, C-5

Infrared (IR) and Raman Spectroscopy

Infrared (IR) and Raman spectroscopy are complementary vibrational spectroscopic techniques that provide information about the functional groups present in a molecule.

The IR and Raman spectra of (2-Bromo-6-methoxypyridin-4-yl)methanol will be characterized by absorption bands corresponding to the vibrations of its key functional groups.

O-H Stretching: A broad and strong absorption band in the IR spectrum, typically in the region of 3200-3600 cm⁻¹, is characteristic of the O-H stretching vibration of the hydroxyl group in the methanol substituent. This broadening is due to hydrogen bonding.

C-H Stretching: Aromatic C-H stretching vibrations of the pyridine ring are expected to appear in the region of 3000-3100 cm⁻¹. The aliphatic C-H stretching vibrations of the methoxy and methylene groups will be observed in the 2850-3000 cm⁻¹ range.

C-O Stretching: The C-O stretching vibrations are important for identifying the methoxy and hydroxymethyl groups. The aryl ether C-O stretch of the methoxy group will likely appear around 1250 cm⁻¹, while the C-O stretch of the primary alcohol will be in the 1050-1150 cm⁻¹ region.

Pyridine Ring Vibrations: The characteristic stretching vibrations of the pyridine ring (C=C and C=N bonds) typically occur in the 1400-1600 cm⁻¹ region.

C-Br Stretching: The C-Br stretching vibration is expected to appear in the lower frequency region of the IR spectrum, typically between 500 and 600 cm⁻¹.

In addition to the stretching vibrations, bending vibrations also provide valuable structural information. For example, the O-H bending vibration of the alcohol will appear in the IR spectrum. The in-plane and out-of-plane bending vibrations of the aromatic C-H bonds can also be observed and are characteristic of the substitution pattern of the pyridine ring.

Table 4: Characteristic IR and Raman Vibrational Frequencies for (2-Bromo-6-methoxypyridin-4-yl)methanol

Vibrational ModeFunctional GroupExpected Frequency Range (cm⁻¹)
O-H StretchAlcohol3200 - 3600 (broad)
C-H Stretch (Aromatic)Pyridine Ring3000 - 3100
C-H Stretch (Aliphatic)-OCH₃, -CH₂OH2850 - 3000
C=C, C=N StretchPyridine Ring1400 - 1600
C-O Stretch (Aryl Ether)-OCH₃~1250
C-O Stretch (Alcohol)-CH₂OH1050 - 1150
C-Br StretchBromo Group500 - 600

High-Resolution Mass Spectrometry (HRMS) for Precise Molecular Formula Confirmation and Fragmentation Pattern Analysis

High-Resolution Mass Spectrometry is a critical tool for determining the elemental composition of a molecule with high accuracy. By measuring the mass-to-charge ratio (m/z) to several decimal places, HRMS can distinguish between compounds with the same nominal mass but different chemical formulas.

For (2-Bromo-6-methoxypyridin-4-yl)methanol, with a chemical formula of C7H8BrNO2, the theoretical exact mass can be calculated. An experimental HRMS analysis would aim to match this theoretical value, providing strong evidence for the compound's identity. Furthermore, analysis of the isotopic pattern, particularly the characteristic M and M+2 peaks in an approximate 1:1 ratio, would confirm the presence of a single bromine atom.

Fragmentation analysis, typically achieved through techniques like tandem mass spectrometry (MS/MS), would provide insights into the compound's structure. Cleavage of the bond between the pyridine ring and the methanol group, or loss of the methoxy group, would result in predictable fragment ions.

Despite the utility of this technique, specific HRMS data, including measured exact mass and fragmentation patterns for (2-Bromo-6-methoxypyridin-4-yl)methanol, are not available in the reviewed literature.

X-ray Crystallography for Solid-State Structural Determination and Intermolecular Interactions

X-ray crystallography is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. This technique provides detailed information on bond lengths, bond angles, and torsion angles, confirming the connectivity and conformation of the molecule.

A successful crystallographic analysis of (2-Bromo-6-methoxypyridin-4-yl)methanol would yield a detailed structural model. This would confirm the substitution pattern on the pyridine ring and the geometry of the hydroxymethyl and methoxy groups. Additionally, the analysis would reveal the packing of molecules in the crystal lattice and identify any significant intermolecular interactions, such as hydrogen bonding involving the hydroxyl group or halogen bonding involving the bromine atom.

A search of crystallographic databases and the scientific literature did not yield any published crystal structures for (2-Bromo-6-methoxypyridin-4-yl)methanol or its immediate derivatives. Therefore, no experimental data on its solid-state conformation or intermolecular interactions can be presented.

Ultraviolet-Visible (UV-Vis) Spectroscopy for Electronic Transitions and Conjugation Analysis

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum, which corresponds to the promotion of electrons from lower to higher energy orbitals. The resulting spectrum provides information about the electronic structure and extent of conjugation within a molecule.

For (2-Bromo-6-methoxypyridin-4-yl)methanol, the UV-Vis spectrum would be expected to show absorptions characteristic of the substituted pyridine ring. The positions (λmax) and intensities (molar absorptivity, ε) of these absorption bands are influenced by the electronic effects of the bromo, methoxy, and hydroxymethyl substituents. These transitions are typically of the π → π* and n → π* type. The analysis of the spectrum could provide insights into the electronic conjugation within the aromatic system.

Specific experimental UV-Vis absorption data for (2-Bromo-6-methoxypyridin-4-yl)methanol, including absorption maxima and molar absorptivity values, are not documented in the available scientific literature.

Computational Chemistry and Theoretical Investigations of 2 Bromo 6 Methoxypyridin 4 Yl Methanol

Quantum Chemical Calculations

Quantum chemical calculations are fundamental to understanding the intrinsic properties of a molecule at the electronic level. For (2-Bromo-6-methoxypyridin-4-yl)methanol , these methods could provide a wealth of predictive data.

Density Functional Theory (DFT) Studies of Electronic Structure, Molecular Orbitals, and Reactivity Descriptors

DFT studies would be instrumental in characterizing the electronic nature of (2-Bromo-6-methoxypyridin-4-yl)methanol . Such investigations would typically involve calculating the energies and shapes of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy gap between the HOMO and LUMO is a critical parameter for assessing the molecule's kinetic stability and chemical reactivity.

Furthermore, DFT allows for the calculation of various reactivity descriptors. A hypothetical table of such descriptors for (2-Bromo-6-methoxypyridin-4-yl)methanol might look like this:

Reactivity Descriptor Hypothetical Value (Arbitrary Units) Significance
HOMO Energy-Indicates the ability to donate an electron.
LUMO Energy-Indicates the ability to accept an electron.
HOMO-LUMO Gap-Relates to chemical reactivity and stability.
Ionization Potential-The energy required to remove an electron.
Electron Affinity-The energy released when an electron is added.
Electronegativity (χ)-A measure of the ability to attract electrons.
Chemical Hardness (η)-Resistance to change in electron distribution.
Chemical Softness (S)-The reciprocal of hardness.
Electrophilicity Index (ω)-A measure of the electrophilic character.

Note: The values in this table are purely illustrative due to the lack of published data.

These descriptors would help in predicting the most likely sites for electrophilic and nucleophilic attack, providing valuable insights for synthetic chemists.

Conformational Analysis and Potential Energy Surface Mapping

The flexibility of the hydroxymethyl and methoxy (B1213986) groups suggests that (2-Bromo-6-methoxypyridin-4-yl)methanol can exist in multiple conformations. A thorough conformational analysis, likely performed by systematically rotating the rotatable bonds and calculating the corresponding energies, would identify the most stable, low-energy conformers. Plotting these energies would generate a potential energy surface map, highlighting the energy barriers between different conformations. This information is crucial for understanding the molecule's shape and how it might interact with other molecules, such as biological receptors.

Computational Prediction and Validation of Spectroscopic Parameters (NMR, IR, UV-Vis)

Theoretical calculations can predict various spectroscopic properties of a molecule. For (2-Bromo-6-methoxypyridin-4-yl)methanol , these predictions would be invaluable for interpreting experimental data and confirming the compound's structure.

NMR Spectroscopy: The Gauge-Independent Atomic Orbital (GIAO) method, often used in conjunction with DFT, can predict the ¹H and ¹³C NMR chemical shifts. These theoretical values, once scaled, can be compared with experimental spectra for validation.

IR Spectroscopy: The vibrational frequencies and intensities of the molecule can be calculated to generate a theoretical IR spectrum. This would help in assigning the various vibrational modes, such as the O-H stretch of the alcohol, the C-O stretches of the ether and alcohol, and the various vibrations of the pyridine (B92270) ring.

UV-Vis Spectroscopy: Time-Dependent Density Functional Theory (TD-DFT) is the standard method for predicting electronic transitions, which correspond to the absorption of UV-Vis light. These calculations would provide the wavelengths of maximum absorption (λmax) and the corresponding oscillator strengths, which relate to the intensity of the absorption bands.

A hypothetical data table for predicted spectroscopic parameters might be structured as follows:

Spectroscopic Parameter Predicted Value Experimental Value
¹H NMR Chemical Shift (δ, ppm)--
¹³C NMR Chemical Shift (δ, ppm)--
Key IR Frequencies (cm⁻¹)--
UV-Vis λmax (nm)--

Note: This table is a template, as no specific published data is available for this compound.

Molecular Dynamics Simulations

While quantum chemical calculations are typically performed on a single molecule in a vacuum, molecular dynamics (MD) simulations can provide insights into the behavior of a molecule in a more realistic environment, such as in a solvent.

Exploration of Conformational Dynamics in Solution and Intermolecular Interactions

MD simulations of (2-Bromo-6-methoxypyridin-4-yl)methanol in a solvent would reveal how the molecule's conformation changes over time. This would provide a dynamic picture of the conformational flexibility that complements the static view from a potential energy surface scan. Furthermore, these simulations would allow for the study of intermolecular interactions, such as hydrogen bonding between the hydroxymethyl group and solvent molecules.

Study of Solvent Effects on Molecular Behavior

The choice of solvent can significantly influence the properties and reactivity of a molecule. MD simulations can be used to systematically study these solvent effects on (2-Bromo-6-methoxypyridin-4-yl)methanol . For example, simulations in both polar and non-polar solvents could reveal differences in the preferred conformations and the extent of intermolecular hydrogen bonding. This information is critical for understanding the molecule's behavior in different chemical environments.

Reaction Mechanism Elucidation via Computational Methods

Computational chemistry serves as a powerful tool for mapping the intricate details of reaction mechanisms, offering insights that are often difficult to obtain through experimental means alone. For a molecule such as (2-bromo-6-methoxypyridin-4-yl)methanol, density functional theory (DFT) is a commonly employed method to explore potential reaction pathways.

A critical aspect of understanding any chemical reaction is the identification and characterization of its transition state—the highest energy point along the reaction coordinate. Computational methods can precisely locate these fleeting structures. For (2-bromo-6-methoxypyridin-4-yl)methanol, key transformations of interest would likely involve the bromo and hydroxymethyl functional groups.

For instance, in a Suzuki-Miyaura cross-coupling reaction, a common transformation for brominated pyridines, computational modeling can identify the transition states for the oxidative addition, transmetalation, and reductive elimination steps. These calculations would reveal the geometry of the interacting molecules at the point of highest energy, providing crucial information about the steric and electronic factors that govern the reaction's feasibility. Mechanistic studies on the Suzuki–Miyaura cross-coupling of other bromopyridines have successfully utilized DFT to identify transient intermediates in the transmetalation step.

Hypothetical Transition State Geometries for a Suzuki Coupling Reaction:

Interactive Table: Hypothetical Transition State Geometries
Reaction Step Key Interacting Atoms Bond Distance (Å) Imaginary Frequency (cm⁻¹)
Oxidative Addition C-Pd, Pd-Br 2.15, 2.50 -350
Transmetalation Pd-C, B-O 2.20, 1.55 -280
Reductive Elimination C-C 2.10 -450

Note: This data is illustrative and not based on actual experimental or computational results for (2-Bromo-6-methoxypyridin-4-yl)methanol.

Once transition states are located, a complete reaction energy profile can be constructed. This profile maps the energy of the system as it progresses from reactants to products, passing through any intermediates and transition states. From this profile, key kinetic parameters such as the activation energy (the energy barrier that must be overcome for the reaction to occur) can be determined.

A lower activation energy implies a faster reaction rate. Computational studies can compare the energy profiles of different potential pathways to predict the most likely mechanism. For example, a nucleophilic aromatic substitution (SNAr) reaction at the bromine-bearing carbon could be modeled. The energy profile would elucidate the stability of the Meisenheimer complex intermediate and the height of the energy barriers for its formation and collapse to products. Computational investigations into the SNAr reactions of other substituted pyridines have demonstrated the utility of DFT in modeling these reaction pathways and determining activation energies.

Illustrative Reaction Energy Profile Data:

Interactive Table: Hypothetical Reaction Energy Profile Data
Species Relative Energy (kcal/mol)
Reactants 0.0
Transition State 1 +22.5
Intermediate +5.7
Transition State 2 +18.9
Products -15.2

Note: This data is illustrative and not based on actual experimental or computational results for (2-Bromo-6-methoxypyridin-4-yl)methanol.

Theoretical Insights into Ligand Design and Interaction (if applicable as a ligand component)

The pyridine scaffold is a common motif in the design of ligands for metal catalysts and biological targets. The functional groups on (2-bromo-6-methoxypyridin-4-yl)methanol—a potential coordination site at the pyridine nitrogen, a modifiable bromo group, and a hydrogen-bonding hydroxymethyl group—make it an interesting candidate for computational ligand design.

Computational methods can guide the rational design of new ligands by predicting how structural modifications will affect their properties. Starting with the (2-bromo-6-methoxypyridin-4-yl)methanol framework, various derivatives could be modeled in silico. For example, the bromo group could be replaced with different substituents through simulated cross-coupling reactions, and the resulting electronic properties of the pyridine ring could be calculated.

Properties such as the electrostatic potential surface and the energies of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) can be computed to assess the ligand's donor-acceptor characteristics. This information is vital for predicting how strongly the ligand will bind to a metal center or a biological receptor.

Once potential ligands are designed, computational docking and molecular dynamics simulations can be used to predict their binding affinity and specificity for a target protein or metal complex. Molecular docking programs can predict the preferred orientation of the ligand when bound to a receptor, as well as a scoring function to estimate the binding strength.

For instance, if a ligand derived from (2-bromo-6-methoxypyridin-4-yl)methanol were to be evaluated as an inhibitor for a specific enzyme, docking simulations would place the ligand into the enzyme's active site. The interactions, such as hydrogen bonds and hydrophobic contacts, would be analyzed. More advanced techniques like free energy perturbation (FEP) or thermodynamic integration (TI) can provide more accurate calculations of the binding free energy. These computational approaches are instrumental in prioritizing which derivative compounds should be synthesized and tested experimentally, thereby accelerating the drug discovery process.

Hypothetical Binding Affinity Data for Designed Ligands:

Interactive Table: Hypothetical Binding Affinity Data
Ligand Derivative Docking Score (kcal/mol) Predicted Ki (nM) Key Interactions
R = -CH₃ -8.5 150 Hydrogen bond with Ser-122
R = -Ph -9.2 75 Pi-stacking with Phe-250
R = -CF₃ -7.8 320 Halogen bond with Gly-121

Note: This data is illustrative and not based on actual experimental or computational results for (2-Bromo-6-methoxypyridin-4-yl)methanol.

Future Directions and Emerging Research Avenues for 2 Bromo 6 Methoxypyridin 4 Yl Methanol

Development of More Sustainable and Environmentally Benign Synthetic Strategies

The future of chemical synthesis is intrinsically linked to the development of sustainable and environmentally friendly methodologies. For the synthesis of (2-bromo-6-methoxypyridin-4-yl)methanol and its derivatives, several green chemistry principles can be applied to minimize environmental impact and enhance efficiency.

Microwave-Assisted Synthesis: Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool for accelerating reaction rates, improving yields, and reducing energy consumption. mdpi.com The application of microwave irradiation to the synthesis of pyridine (B92270) derivatives has been shown to be highly effective, often leading to shorter reaction times and cleaner reaction profiles compared to conventional heating methods. mdpi.comwikipedia.orgfluorochem.co.uk Future research could focus on optimizing microwave-assisted protocols for the key steps in the synthesis of (2-bromo-6-methoxypyridin-4-yl)methanol, potentially leading to more efficient and sustainable production.

Flow Chemistry: Continuous flow chemistry offers several advantages over traditional batch processing, including enhanced safety, improved heat and mass transfer, and the potential for automation and scalability. nih.gov The synthesis of disubstituted pyridines has been successfully demonstrated using flow microreactor systems, which can avoid the need for cryogenic conditions often required in batch processes for reactions like bromine-lithium exchange. nih.gov Implementing flow chemistry for the synthesis of (2-bromo-6-methoxypyridin-4-yl)methanol could lead to a more controlled, efficient, and safer manufacturing process.

Biocatalysis: The use of enzymes as catalysts in organic synthesis offers high selectivity and mild reaction conditions, aligning with the principles of green chemistry. preprints.org Biocatalytic approaches, such as the use of phenylalanine ammonia lyase (PAL) for the synthesis of pyridylalanine analogues, have demonstrated the potential of enzymes in the synthesis of complex pyridine derivatives. mdpi.com Future investigations could explore the use of biocatalysts for the stereoselective synthesis of chiral derivatives of (2-bromo-6-methoxypyridin-4-yl)methanol or for the enzymatic resolution of racemic mixtures.

Multicomponent Reactions: One-pot multicomponent reactions (MCRs) are highly efficient processes that combine three or more reactants in a single step to form a complex product, thereby reducing the number of synthetic steps, solvent waste, and purification efforts. acs.org The development of novel MCRs for the construction of the substituted pyridine core of (2-bromo-6-methoxypyridin-4-yl)methanol could provide a more atom-economical and environmentally friendly synthetic route.

Exploration of Novel Chemical Transformations to Expand Synthetic Utility

The bromine and hydroxymethyl functional groups of (2-bromo-6-methoxypyridin-4-yl)methanol provide reactive handles for a variety of chemical transformations, allowing for the expansion of its synthetic utility.

Late-Stage Functionalization: The ability to introduce functional groups into complex molecules at a late stage of a synthetic sequence is highly desirable in drug discovery and development. researchgate.net Techniques for the late-stage functionalization of pyridines, such as C-H fluorination followed by nucleophilic aromatic substitution, can be applied to derivatives of (2-bromo-6-methoxypyridin-4-yl)methanol to rapidly generate analogues with diverse properties. rsc.orgnih.gov

C-H Activation: Direct C-H functionalization is a powerful strategy for the efficient construction of carbon-carbon and carbon-heteroatom bonds. mdpi.com Transition-metal-catalyzed C-H activation of the pyridine ring would allow for the introduction of various substituents without the need for pre-functionalized starting materials, offering a more atom-economical approach to the synthesis of complex derivatives.

Photoredox Catalysis: Visible-light photoredox catalysis has emerged as a mild and powerful tool for the formation of a wide range of chemical bonds. mdpi.com This methodology can be used to generate pyridyl radicals from halopyridines, which can then participate in various coupling reactions. The application of photoredox catalysis to (2-bromo-6-methoxypyridin-4-yl)methanol could enable novel transformations, such as the branch-selective pyridylation of alkenes, to access previously inaccessible chemical space. aboundchem.com

Design and Synthesis of Advanced Materials Incorporating the (2-Bromo-6-methoxypyridin-4-yl)methanol Motif

The unique electronic and coordination properties of the pyridine moiety make it an attractive building block for the construction of advanced materials with tailored functionalities.

Coordination Polymers and Metal-Organic Frameworks (MOFs): The nitrogen atom of the pyridine ring and the oxygen atom of the hydroxymethyl group in (2-bromo-6-methoxypyridin-4-yl)methanol can act as coordination sites for metal ions, enabling the formation of coordination polymers and MOFs. rsc.orgnih.gov These materials have potential applications in gas storage, separation, catalysis, and sensing. The bromine substituent could be further functionalized post-synthesis to tune the properties of the resulting material.

Functional Polymers: Pyridine-containing polymers have been investigated for a variety of applications, including as cathode interface layers in organic solar cells. nih.gov The (2-bromo-6-methoxypyridin-4-yl)methanol motif could be incorporated into polymer backbones or as pendant groups to impart specific electronic or optical properties. The hydroxymethyl group can be used for polymerization or for grafting onto existing polymer chains.

Luminescent Materials: Pyridine derivatives are often components of luminescent materials due to their electronic properties. By strategically coupling (2-bromo-6-methoxypyridin-4-yl)methanol with other chromophores, it may be possible to design novel fluorescent or phosphorescent materials for applications in organic light-emitting diodes (OLEDs), sensors, and bio-imaging.

Expanding the Scope of (2-bromo-6-methoxypyridin-4-yl)methanol as a Versatile Synthetic Scaffold

The substituted pyridine core of (2-bromo-6-methoxypyridin-4-yl)methanol is a common feature in many biologically active molecules, making it a valuable scaffold for the synthesis of new pharmaceuticals and agrochemicals.

Drug Discovery: Pyridine-based ring systems are present in a wide range of approved drugs with diverse therapeutic applications. acs.org The (2-bromo-6-methoxypyridin-4-yl)methanol scaffold can be elaborated through various chemical reactions to generate libraries of compounds for screening against different biological targets. The bromine atom, for example, can be readily converted to other functional groups via cross-coupling reactions, providing access to a wide range of structural diversity.

Agrochemicals: Pyridine derivatives are also widely used as active ingredients in agrochemicals, including herbicides, fungicides, and insecticides. The (2-bromo-6-methoxypyridin-4-yl)methanol scaffold can serve as a starting point for the synthesis of novel agrochemicals with improved efficacy, selectivity, and environmental profiles.

Application of Advanced Computational Approaches for Predictive Chemistry and Property Design

Computational chemistry and in silico methods are playing an increasingly important role in modern chemical research, enabling the prediction of molecular properties and the rational design of new molecules with desired characteristics.

Quantitative Structure-Activity Relationship (QSAR) Studies: 3D-QSAR models can be developed for series of pyridine derivatives to understand the relationship between their chemical structure and biological activity. rsc.orgnih.gov Such models can be used to predict the activity of new, unsynthesized analogues of (2-bromo-6-methoxypyridin-4-yl)methanol, thereby guiding synthetic efforts towards more potent compounds.

Density Functional Theory (DFT) Calculations: DFT calculations can be employed to investigate the electronic structure, reactivity, and spectroscopic properties of (2-bromo-6-methoxypyridin-4-yl)methanol and its derivatives. wikipedia.org This information can be used to predict the regioselectivity of chemical reactions, understand reaction mechanisms, and rationalize observed experimental data.

Q & A

Q. Methodological Optimization :

  • Reagents : Sodium borohydride (NaBH₄) for selective reduction of carbonyl intermediates .
  • Solvent Systems : Polar aprotic solvents (e.g., DMF) enhance halogenation efficiency, while methanol or ethanol is preferred for reduction steps .
  • Temperature Control : Reflux conditions (~80–100°C) improve reaction rates but require monitoring to avoid decomposition .

Q. Example Protocol :

1. Brominate 6-methoxypyridin-4-ylmethanol precursor using NBS (N-bromosuccinimide) in DMF.  
2. Purify via column chromatography (silica gel, ethyl acetate/hexane).  
3. Reduce intermediates with NaBH₄ in methanol under reflux for 4–6 hours.  

What spectroscopic and chromatographic methods are recommended for characterizing (2-Bromo-6-methoxypyridin-4-yl)methanol?

Basic Research Question
Key Techniques :

NMR Spectroscopy :

  • ¹H NMR : Identify methoxy (-OCH₃, δ ~3.8 ppm) and hydroxymethyl (-CH₂OH, δ ~4.6 ppm) groups. Use methanol-d₄ as a solvent for enhanced resolution .
  • ¹³C NMR : Confirm bromine and methoxy substitution patterns (C-Br: δ ~110 ppm; C-OCH₃: δ ~55 ppm).

X-ray Crystallography :

  • Employ SHELXL for refinement to resolve atomic positions, especially bromine disorder .

HPLC :

  • Use a C18 column with methanol/water gradients (70:30 to 90:10) for purity analysis .

Q. Data Interpretation Tips :

  • Compare experimental NMR shifts with computational predictions (DFT) to validate assignments.
  • For crystallography, leverage ORTEP-3 for visualizing thermal ellipsoids and hydrogen-bonding networks .

How can X-ray crystallography data be effectively interpreted for structural elucidation, especially when encountering data contradictions?

Advanced Research Question
Challenges :

  • Twinned Crystals : Common in brominated pyridines due to symmetry mismatches.
  • Disordered Atoms : Bromine atoms may exhibit positional disorder.

Q. Resolution Strategies :

SHELXL Refinement :

  • Use TWIN and BASF commands to model twinning and optimize scale factors .
  • Apply ISOR restraints to stabilize disordered bromine atoms .

Validation Tools :

  • Check R-factors (target R1 < 0.05) and electron density maps (e.g., Fo-Fc maps) for missed peaks .

Q. Case Study :

  • A structure with ambiguous bromine positions was resolved by refining two bromine sites with 50% occupancy each, achieving R1 = 0.039 .

What strategies are employed to analyze the influence of substituent positions on reactivity in cross-coupling reactions?

Advanced Research Question
Substituent Effects :

  • Bromo Group : Activates the pyridine ring for Suzuki-Miyaura coupling but may sterically hinder bulkier partners.
  • Methoxy Group : Electron-donating effect stabilizes intermediates but reduces electrophilicity at the 4-position.

Q. Experimental Design :

Comparative Studies :

  • Synthesize analogs (e.g., 2-Bromo-4-methoxypyridin-6-ylmethanol) and compare coupling efficiencies.

Kinetic Analysis :

  • Monitor reaction progress via HPLC to determine rate constants under varying conditions (temperature, catalyst loading).

Q. Integration with Experiment :

  • Validate computed HOMO-LUMO gaps (~4.5 eV) with UV-Vis spectra (λmax ~270 nm) .

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